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Compound Name: V0119498

Cat. No.: B1683070

For Researchers, Scientists, and Drug Development Professionals

Introduction

VU0119498 is a positive allosteric modulator (PAM) of the M1, M3, and M5 muscarinic
acetylcholine receptors (MAChRSs), with a pronounced effect on the Gg-coupled M3 receptor.[1]
In preclinical studies, VU0119498 has demonstrated efficacy in mouse models of type 2
diabetes by enhancing insulin secretion and improving glucose homeostasis.[2][3][4] These
application notes provide detailed protocols for the in vivo administration of VU0119498 to
mice, based on published research, to facilitate further investigation into its therapeutic

potential.

Data Presentation

The following table summarizes the quantitative data from a key in vivo study investigating the
effects of VU0119498 on glucose tolerance in mice.
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Administration

Dosage (mg/kg) Mouse Model Key Findings
Route
A single injection of
VU0119498 at 0.5
mg/kg significantly
) ) Wild-type male mice improved glucose
0.1,0.5, 2 Intraperitoneal (i.p.)

(12 weeks old)

tolerance and
augmented glucose-
stimulated insulin
secretion (GSIS).[1]

) ) Obese, glucose-
0.5 Intraperitoneal (i.p.) ) )
intolerant mice

A single injection of
VU0119498 improved
glucose tolerance and
enhanced insulin

secretion.[1]

Experimental Protocols

Protocol 1: Preparation of VU0119498 for In Vivo

Administration

This protocol describes the preparation of a VU0119498 solution suitable for intraperitoneal

injection in mice.

Materials:

e VU0119498 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)
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 Sterile microcentrifuge tubes
o Vortex mixer

e Sonicator (optional)
Procedure:

e Vehicle Preparation:

o In a sterile microcentrifuge tube, prepare the vehicle solution by combining the
components in the following ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45%
sterile saline or PBS.

o Vortex the solution thoroughly to ensure homogeneity. A brief sonication may aid in
complete dissolution.

e VUO0119498 Solution Preparation:

o Weigh the required amount of VU0119498 powder based on the desired final
concentration and dosing volume.

o First, dissolve the VU0119498 powder in DMSO.

o Sequentially add PEG300, Tween-80, and finally the saline or PBS, vortexing between
each addition to ensure the compound remains in solution.

o The final solution should be clear. If precipitation occurs, gentle warming or sonication may
be used. Ensure the solution returns to room temperature before administration.

Note: For mice with known sensitivity, the concentration of DMSO should be kept as low as
possible, ideally below 10%.

Protocol 2: In Vivo Administration of VU0119498 via
Intraperitoneal Injection

This protocol outlines the procedure for administering VU0119498 to mice to assess its effects
on glucose metabolism.
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Materials:

Prepared VU0119498 solution

Sterile insulin syringes (or equivalent) with a 27-gauge or smaller needle

Mouse restraint device (optional)

70% ethanol for disinfection

Procedure:
e Animal Handling and Dosing:
o Acclimatize the mice to the experimental conditions before the study begins.

o Calculate the required injection volume for each mouse based on its body weight and the
desired dose (e.g., 0.5 mg/kg).

o Gently restrain the mouse.
o Swab the lower left or right quadrant of the abdomen with 70% ethanol.

o Insert the needle at a shallow angle (approximately 10-20 degrees) into the peritoneal
cavity, avoiding the midline to prevent damage to the bladder or other organs.

o Inject the calculated volume of the VU0119498 solution.
o Withdraw the needle and return the mouse to its cage.
e Post-Administration Monitoring:
o Monitor the mice for any adverse reactions following the injection.

o Proceed with the planned experimental assessments, such as glucose tolerance tests, at
the appropriate time points post-injection.

Mandatory Visualizations
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M3 Muscarinic Receptor Signaling Pathway

The following diagram illustrates the signaling cascade initiated by the activation of the M3
muscarinic acetylcholine receptor, which is positively modulated by VU0119498.

Click to download full resolution via product page

Caption: Simplified M3 muscarinic receptor signaling pathway.

Experimental Workflow for In Vivo Mouse Study

The diagram below outlines a typical experimental workflow for evaluating the effect of
VU0119498 on glucose tolerance in mice.
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Caption: Experimental workflow for a glucose tolerance test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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